4-(3,5-Difluoro-4-nitro-phenyl)-morpholine
Cat. No. B8421136
M. Wt: 244.19 g/mol
InChI Key: QCFJPJLUWBSMRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08012962B2
Procedure details
2,4,6-Trifluoronitrobenzene (4.95 g) and potassium carbonate (4.63 g) were mixed in dry dimethyl sulfoxide (40 mL) and cooled to 10° C. under argon. Morpholine (2.56 mL) was added and the reaction mixture was allowed to warm to 25° C. and stirred under argon for 16 hours. The reaction mixture was concentrated in vacuo Brine (50 mL) was added and the product was extracted with ethyl acetate (3×50 mL). The combined organic phases were dried over magnesium sulfate and concentrated in vacuo). The crude material was purified by flash chromatography to furnish 2.49 g (37% yield) of the title compound as a yellow solid. 1H NMR (500 MHz, DMSO-d6): 3.43 (t, 4H), 3.69 (t, 4H), 6.87 (d, 2H).
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[C:6](F)[CH:5]=[C:4]([F:9])[C:3]=1[N+:10]([O-:12])=[O:11].C(=O)([O-])[O-].[K+].[K+].[NH:19]1[CH2:24][CH2:23][O:22][CH2:21][CH2:20]1>CS(C)=O>[F:1][C:2]1[CH:7]=[C:6]([N:19]2[CH2:24][CH2:23][O:22][CH2:21][CH2:20]2)[CH:5]=[C:4]([F:9])[C:3]=1[N+:10]([O-:12])=[O:11] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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4.95 g
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Type
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reactant
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Smiles
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FC1=C(C(=CC(=C1)F)F)[N+](=O)[O-]
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Name
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|
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Quantity
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4.63 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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40 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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|
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Quantity
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2.56 mL
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Type
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reactant
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Smiles
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N1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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10 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred under argon for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to 25° C.
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated in vacuo Brine (50 mL)
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ADDITION
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Type
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ADDITION
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Details
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was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted with ethyl acetate (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases were dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude material was purified by flash chromatography
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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FC=1C=C(C=C(C1[N+](=O)[O-])F)N1CCOCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.49 g | |
| YIELD: PERCENTYIELD | 37% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
